Cas no 18729-72-1 (2H-Isoindole-2-butanesulfonyl chloride, 1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-butanesulfonyl chloride, 1,3-dihydro-1,3-dioxo-
• CAS No: 18729-72-1
• MF: C₁₂H₁₂ClNO₄S
• MW: 301.745981216431
• MDL: MFCD28348140
• CID: 5249856
• PubChem ID: 21182068
• Update Time: 2024-11-06

2H-Isoindole-2-butanesulfonyl chloride, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-butanesulfonyl chloride, 1,3-dihydro-1,3-dioxo-
• 4-(1,3-Dioxoisoindolin-2-yl)butane-1- sulfonyl chloride
• 4-(1,3-Dioxoisoindolin-2-yl)butane-1-sulfonyl chloride
• SCHEMBL4190379
• 4-(1,3-dioxoisoindol-2-yl)butane-1-sulfonyl chloride
• EN300-202467
• 18729-72-1
• 4-phthalimido-butane-1-sulfonyl chloride
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-1-sulfonylchloride
• G52530
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-1-sulfonyl chloride

• MDL： MFCD28348140
• Inchi： 1S/C12H12ClNO4S/c13-19(17,18)8-4-3-7-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-2,5-6H,3-4,7-8H2
• InChI Key： WPSHQXABFAYZRV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCS(Cl)(=O)=O

Computed Properties

• Exact Mass: 301.0175567g/mol
• Monoisotopic Mass: 301.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones